Cas no 2171233-72-8 ((2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid
• CAS No: 2171233-72-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 5777596
• PubChem ID: 165546117
• Update Time: 2025-11-05

(2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1489433
• 2171233-72-8
• (2R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-methylpentanoic acid
• (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(2)15-23(25(30)31)28-24(29)13-7-8-14-27-26(32)33-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,27,32)(H,28,29)(H,30,31)/t23-/m1/s1
• InChI Key： HFFCGTVNGXNNKU-HSZRJFAPSA-N
• SMILES： O(C(NCCCCC(N[C@@H](C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 12
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid

Market Research and Analysis of (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic Acid in the Chemical-Biomedical Field

The compound (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid, identified by the CAS number 2171233-72-8, has garnered significant attention in the chemical-biomedical field due to its unique structural properties and potential applications in drug development and biotechnology. This analysis aims to provide a comprehensive overview of the current market landscape, research advancements, and future prospects for this compound.

Recent studies have highlighted the role of this compound in peptide synthesis and as a building block for complex biomolecules. Its stereochemistry, particularly the (R)-configuration at the second carbon, is crucial for its biological activity and selectivity. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable reagent in academic and industrial settings.

Market demand for this compound is driven by its application in drug discovery programs targeting various therapeutic areas, including oncology, infectious diseases, and neurodegenerative disorders. The increasing emphasis on personalized medicine and the development of biologics have further amplified its demand. Key players in the global chemical market are actively engaged in optimizing the synthesis of this compound to meet the growing requirements of pharmaceutical and biotechnology industries.

From a research perspective, advancements in synthetic methodologies have significantly improved the scalability and cost-effectiveness of producing this compound. Innovations such as enzymatic catalysis and continuous-flow synthesis are being explored to address challenges related to yield optimization and process sustainability. Additionally, regulatory frameworks governing chemical-biomedical compounds are increasingly stringent, necessitating rigorous quality control measures during production.

In terms of market trends, there is a noticeable shift toward green chemistry practices, which align with global efforts to reduce environmental impact. This compound's role in eco-friendly synthetic strategies positions it as a sustainable solution for future drug development projects. Furthermore, collaborations between academic institutions and industry stakeholders are fostering a conducive environment for innovation and commercialization.

In conclusion, (2R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-methylpentanoic acid represents a pivotal component in the chemical-biomedical landscape. Its versatility across diverse applications underscores its importance as a key reagent in modern drug discovery pipelines. As research continues to evolve and market demands grow, this compound is poised to play an even more critical role in advancing therapeutic solutions worldwide.